3,6,9,12,15,18-hexaamino-N-(1-amino-4-methyl-1-oxopentan-2-yl)-2,17-bis(1H-imidazol-5-ylmethyl)-14-(1H-indol-3-ylmethyl)-11-methyl-4,7,10,13,16,19-hexaoxo-8-propan-2-ylicosanamide

• IUPAC Name: 3,6,9,12,15,18-hexaamino-N-(1-amino-4-methyl-1-oxopentan-2-yl)-2,17-bis(1H-imidazol-5-ylmethyl)-14-(1H-indol-3-ylmethyl)-11-methyl-4,7,10,13,16,19-hexaoxo-8-propan-2-ylicosanamide
• InChI: InChI=1S/C47H69N13O8/c1-21(2)11-34(46(54)67)60-47(68)31(14-27-18-56-20-59-27)39(51)35(62)15-32(48)45(66)36(22(3)4)41(53)42(63)23(5)37(49)43(64)29(12-25-16-57-33-10-8-7-9-28(25)33)40(52)44(65)30(38(50)24(6)61)13-26-17-55-19-58-26/h7-10,16-23,29-32,34,36-41,57H,11-15,48-53H2,1-6H3,(H2,54,67)(H,55,58)(H,56,59)(H,60,68)
• InChI Key: LZCZGBCZVOUXDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)N)NC(=O)C(CC1=CN=CN1)C(C(=O)CC(C(=O)C(C(C)C)C(C(=O)C(C)C(C(=O)C(CC2=CNC3=CC=CC=C32)C(C(=O)C(CC4=CN=CN4)C(C(=O)C)N)N)N)N)N)N
• Molecular Formula: C47H69N13O8
• Molecular Weight: 944.1 g/mol

Description

The compound Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2 is a synthetic peptide that has garnered significant interest in scientific research due to its potential applications in various fields, including medicine and biology. This peptide is composed of a sequence of amino acids: acetylated histidine, tryptophan, alanine, valine, glycine, histidine, and amidated leucine. Its structure and properties make it a valuable tool for studying peptide interactions and functions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2 typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process includes the following steps:

Resin Loading: The first amino acid, leucine, is attached to the resin.

Deprotection and Coupling: The amino group of the anchored amino acid is deprotected, and the next amino acid (histidine) is coupled using a coupling reagent such as N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt).

Repetition: The deprotection and coupling steps are repeated for each subsequent amino acid in the sequence.

Cleavage and Purification: The completed peptide is cleaved from the resin and purified using high-performance liquid chromatography (HPLC).

Industrial Production Methods

In an industrial setting, the production of Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2 can be scaled up using automated peptide synthesizers. These machines streamline the SPPS process, allowing for the efficient and reproducible synthesis of large quantities of the peptide. The use of advanced purification techniques, such as preparative HPLC, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2: can undergo various chemical reactions, including:

Oxidation: The tryptophan and histidine residues can be oxidized under specific conditions.

Reduction: Disulfide bonds, if present, can be reduced using reducing agents like dithiothreitol (DTT).

Substitution: Amino acid residues can be substituted with other residues to create analogs of the peptide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents can be used.

Reduction: Dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) are common reducing agents.

Substitution: Amino acid derivatives and coupling reagents like DIC and HOBt are used in SPPS.

Major Products

The major products of these reactions include oxidized or reduced forms of the peptide, as well as peptide analogs with substituted amino acid residues.

Scientific Research Applications

Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2: has a wide range of applications in scientific research:

Chemistry: It is used to study peptide synthesis, structure, and interactions.

Biology: The peptide is employed in research on protein-protein interactions, enzyme-substrate interactions, and cellular signaling pathways.

Medicine: It has potential therapeutic applications, including as a drug delivery vehicle and in the development of peptide-based drugs.

Industry: The peptide is used in the development of diagnostic assays and as a standard in analytical techniques.

Mechanism of Action

The mechanism of action of Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2 involves its interaction with specific molecular targets, such as receptors or enzymes. The peptide can bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact mechanism depends on the specific application and target of the peptide.

Comparison with Similar Compounds

Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2: can be compared with other similar peptides, such as:

Ac-Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-Pro-Val-NH2:

DOTA-Gly-aminobenzoic acid-D-Phe-Gln-Trp-Ala-Val-Gly-His-Sta-Leu-NH2: This peptide is a gastrin-releasing peptide receptor antagonist with applications in cancer diagnosis and therapy.

The uniqueness of Ac-His-Trp-Ala-Val-Gly-His-Leu-NH2 lies in its specific amino acid sequence and the resulting properties, which make it suitable for a variety of research and therapeutic applications.